Cas no 71342-62-6 (2-chloro-1,1,1,2,3,4,4,4-octafluorobutane)

• Product Name: 2-chloro-1,1,1,2,3,4,4,4-octafluorobutane
• CAS No: 71342-62-6
• MF: C₄HClF₈
• MW: 236.490968465805
• CID: 1749484
• PubChem ID: 116765
• Update Time: 2025-04-21

2-chloro-1,1,1,2,3,4,4,4-octafluorobutane Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1,1,1,2,3,4,4,4-octafluorobutane
• Butane, chlorooctafluoro-
• 71342-62-6
• DTXSID90991670
• SCHEMBL9746085

• Inchi： 1S/C4HClF8/c5-2(7,4(11,12)13)1(6)3(8,9)10/h1H
• InChI Key： DGROXNFZUHBKQR-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)F)(C(C(F)(F)F)F)F

Computed Properties

• Exact Mass: 235.96393
• Monoisotopic Mass: 235.963903
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.8

Experimental Properties

• Density: 1.576
• Boiling Point: 44.9°C at 760 mmHg
• Refractive Index: 1.283
• PSA: 0